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Compound of Interest

Compound Name: Cobalt diperchlorate

Cat. No.: B082523 Get Quote

In-Depth Technical Guide to Cobalt
Diperchlorate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cobalt diperchlorate, a versatile

inorganic compound with applications in catalysis and materials science. This document details

its chemical and physical properties, provides an experimental protocol for its use in a key

organic synthesis reaction, and discusses its toxicological profile and potential biological

signaling interactions based on available data for related cobalt compounds.

Core Properties of Cobalt Diperchlorate
Cobalt diperchlorate is an inorganic compound that exists in both anhydrous and hydrated

forms. The hexahydrate is the more commonly encountered form in laboratory settings. A

summary of its key quantitative data is presented in Table 1.
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Property
Anhydrous Cobalt
Diperchlorate

Cobalt Diperchlorate
Hexahydrate

Molecular Formula Co(ClO₄)₂ Co(ClO₄)₂·6H₂O

CAS Number 13455-31-7[1] 13478-33-6

Molecular Weight 257.83 g/mol [1] 365.92 g/mol

Appearance Pink solid[1] Dark-red crystals[1]

Density 3.33 g/cm³[1] Not specified

Melting Point Decomposes at 170 °C[1] 170 °C (decomposition)[1]

Solubility in Water 113 g/100 mL at 25 °C[1] Highly soluble

Solubility in Organic Solvents
Insoluble in ethanol and

acetone[1]
Not specified

Experimental Protocol: Catalytic Synthesis of
Dihydropyrimidin-2(1H)-ones (Biginelli Reaction)
Cobalt diperchlorate hexahydrate serves as an efficient Lewis acid catalyst for the one-pot

synthesis of dihydropyrimidin-2(1H)-ones and their thio-analogues, a class of compounds with

significant pharmaceutical and biological activities, including antiviral, antitumor, and anti-

inflammatory properties.[1] The following is a representative experimental protocol for this

reaction.

Reaction Scheme:
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Caption: One-pot synthesis of dihydropyrimidin-2(1H)-ones.

Materials:

Aldehyde (1 mmol)

β-ketoester (e.g., ethyl acetoacetate) (1 mmol)

Urea or thiourea (1.5 mmol)

Cobalt(II) perchlorate hexahydrate (as catalyst)

Ethanol (as solvent)

Procedure:
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A mixture of the aldehyde (1 mmol), β-ketoester (1 mmol), urea or thiourea (1.5 mmol), and a

catalytic amount of cobalt(II) perchlorate hexahydrate in ethanol is prepared.

The reaction mixture is refluxed for a specified time, with the progress of the reaction

monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, the solid product that precipitates is isolated by filtration.

The crude product is then recrystallized from a suitable solvent, such as methanol, to yield

the pure 3,4-dihydropyrimidin-2(1H)-one/thione.

Toxicological and Signaling Pathway Information
Direct experimental data on the biological effects and signaling pathway interactions of cobalt
diperchlorate are limited in publicly available literature. However, insights can be drawn from

studies on cobalt(II) ions and perchlorate anions individually.

Cobalt(II) Ion Toxicity and Signaling:

Cobalt(II) ions are known to exert genotoxic effects, primarily through the generation of reactive

oxygen species (ROS), leading to oxidative stress.[1] This can result in DNA damage,

chromosomal aberrations, and micronuclei formation in mammalian cells in vitro.[1][2] Some

studies suggest that soluble cobalt compounds can induce these effects, while poorly soluble

forms may not be genotoxic.[1] There is also evidence that cobalt(II) can inhibit DNA repair

mechanisms, contributing to its carcinogenic potential.[3][4]

The cellular response to cobalt-induced oxidative stress may involve the activation of specific

signaling pathways. For instance, studies with cobalt chloride have demonstrated the activation

of the p38-MAPK signaling cascade, a pathway known to be triggered by various cellular

stresses. It is important to note that these findings are for cobalt chloride, and the presence of

the perchlorate anion could potentially modulate these effects.
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Caption: Potential cellular effects of Cobalt(II) ions.

Perchlorate Anion Effects:

The perchlorate anion (ClO₄⁻) is known to be an endocrine disruptor. Its primary mode of

action is the competitive inhibition of iodide uptake by the thyroid gland. This can interfere with

the synthesis of thyroid hormones, which are crucial for normal metabolism and development.

Applications in Drug Development and Research
The catalytic activity of cobalt diperchlorate in the synthesis of heterocyclic compounds like

dihydropyrimidin-2(1H)-ones highlights its utility in medicinal chemistry and drug discovery.[1]

These scaffolds are present in a number of pharmacologically active molecules.

Furthermore, cobalt-containing compounds are being explored for various therapeutic

applications. The ability of cobalt complexes to be activated under hypoxic conditions, which

are characteristic of solid tumors, makes them interesting candidates for the development of
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bioreductive prodrugs. However, it is important to emphasize that specific research on cobalt
diperchlorate in this context is not widely reported.

Conclusion
Cobalt diperchlorate is a valuable reagent in synthetic chemistry, particularly for the

construction of biologically relevant heterocyclic molecules. While its direct biological effects

and interactions with signaling pathways are not well-documented, the known toxicological

profiles of cobalt(II) ions and perchlorate anions suggest that this compound should be handled

with appropriate safety precautions. Further research is needed to fully elucidate the biological

activity of cobalt diperchlorate and its potential applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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